Cas no 944718-23-4 (5-Iodo-4-methylpyridin-2-ol)

5-Iodo-4-methylpyridin-2-ol is a halogenated pyridine derivative with a molecular formula of C6H6INO. This compound features an iodine substituent at the 5-position and a methyl group at the 4-position of the pyridine ring, along with a hydroxyl group at the 2-position. The presence of iodine enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl group provides a site for further functionalization, while the methyl group can influence the electronic properties of the molecule. Its structural features make it useful in the development of biologically active compounds, particularly in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.
5-Iodo-4-methylpyridin-2-ol structure
5-Iodo-4-methylpyridin-2-ol structure
Product Name:5-Iodo-4-methylpyridin-2-ol
CAS No:944718-23-4
MF:C6H6INO
MW:235.022413730621
CID:1083167
PubChem ID:57642526
Update Time:2025-07-02

5-Iodo-4-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-4-methylpyridin-2-ol
    • 5-iodo-4-methyl-1H-pyridin-2-one
    • SCHEMBL20157697
    • SCHEMBL8233320
    • FT-0752333
    • EN300-1703812
    • Z1269231181
    • AM62481
    • 2-Hydroxy-4-methyl-5-iodopyridine
    • AKOS022178179
    • 944718-23-4
    • MFCD19441166
    • G30018
    • DA-37268
    • MDL: MFCD19441166
    • Inchi: 1S/C6H6INO/c1-4-2-6(9)8-3-5(4)7/h2-3H,1H3,(H,8,9)
    • InChI Key: GNUXIOPGOGFVSK-UHFFFAOYSA-N
    • SMILES: IC1=CNC(C=C1C)=O

Computed Properties

  • Exact Mass: 234.94941g/mol
  • Monoisotopic Mass: 234.94941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.1Ų

5-Iodo-4-methylpyridin-2-ol Pricemore >>

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